Cas no 1131-53-9 (2-Methoxy-7-methylnaphthalene)

2-Methoxy-7-methylnaphthalene is a substituted naphthalene derivative characterized by a methoxy group at the 2-position and a methyl group at the 7-position. This compound is of interest in organic synthesis and material science due to its aromatic structure and functional group reactivity. The methoxy group enhances electron density, making it useful in electrophilic substitution reactions, while the methyl group contributes to steric and electronic modulation. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its stability and well-defined reactivity profile make it suitable for applications requiring precise molecular frameworks. The compound is typically handled under standard laboratory conditions.
2-Methoxy-7-methylnaphthalene structure
2-Methoxy-7-methylnaphthalene structure
Product Name:2-Methoxy-7-methylnaphthalene
CAS No:1131-53-9
MF:C12H12O
MW:172.223083496094
MDL:MFCD18412839
CID:2083842
PubChem ID:14131562
Update Time:2025-11-01

2-Methoxy-7-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-7-methylnaphthalene
    • 2''-methyl-biphenyl-4-ol
    • 7-methoxy-2-methylnaphthalene
    • 7-Methoxy-2-methyl-naphthalin
    • BAA13153
    • AKOS027256692
    • A921742
    • BS-50539
    • 1131-53-9
    • SCHEMBL806296
    • DTXSID401307821
    • MFCD18412839
    • SY027767
    • CS-0196513
    • Naphthalene, 2-methoxy-7-methyl-
    • N14596
    • 2-Methyl-7-methoxynaphthalene
    • DB-228165
    • MDL: MFCD18412839
    • Inchi: 1S/C12H12O/c1-9-3-4-10-5-6-12(13-2)8-11(10)7-9/h3-8H,1-2H3
    • InChI Key: ACXAMVZBGIWPPD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=CC=C(C)C=C2C=1

Computed Properties

  • Exact Mass: 172.08900
  • Monoisotopic Mass: 172.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 288.0±9.0 °C at 760 mmHg
  • Flash Point: 111.2±8.0 °C
  • PSA: 9.23000
  • LogP: 3.15680
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methoxy-7-methylnaphthalene Security Information

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Additional information on 2-Methoxy-7-methylnaphthalene

2-Methoxy-7-methylnaphthalene (CAS No. 1131-53-9): An Overview of Its Properties, Applications, and Recent Research

2-Methoxy-7-methylnaphthalene (CAS No. 1131-53-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with a methoxy group at the 2-position and a methyl group at the 7-position. The combination of these functional groups imparts distinct chemical and physical properties, making 2-Methoxy-7-methylnaphthalene a valuable building block in various synthetic pathways.

The molecular formula of 2-Methoxy-7-methylnaphthalene is C12H12O, and its molecular weight is 168.22 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic aromatic odor. It is insoluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it an ideal candidate for use in organic synthesis and as a solvent in various chemical reactions.

In the realm of organic synthesis, 2-Methoxy-7-methylnaphthalene serves as a key intermediate in the production of a wide range of compounds. Its reactivity can be harnessed to introduce functional groups or modify existing ones, thereby facilitating the synthesis of complex molecules. For instance, the methoxy group can be readily converted to other functionalities through various chemical transformations, such as demethylation or substitution reactions. Similarly, the methyl group can be oxidized to form a carboxylic acid or used as a protecting group during multi-step syntheses.

Beyond its role in organic synthesis, 2-Methoxy-7-methylnaphthalene has found applications in the pharmaceutical industry due to its potential biological activities. Recent studies have explored its pharmacological properties, particularly its ability to modulate specific biological pathways. For example, research has shown that derivatives of 2-Methoxy-7-methylnaphthalene exhibit anti-inflammatory and antioxidant activities, making them promising candidates for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 2-Methoxy-7-methylnaphthalene-based compounds as inhibitors of specific enzymes involved in inflammatory responses. The researchers demonstrated that these compounds effectively reduced the production of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 2-Methoxy-7-methylnaphthalene has been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders. A study published in Free Radical Biology and Medicine reported that certain derivatives of 2-Methoxy-7-methylnaphthalene exhibited potent antioxidant activity, comparable to well-known antioxidants such as vitamin E.

The environmental impact of 2-Methoxy-7-methylnaphthalene is another area of interest for researchers. While it is generally considered safe for use in laboratory settings and industrial applications, it is important to handle it with care to prevent environmental contamination. Studies have shown that proper disposal methods and containment strategies can minimize any potential ecological risks associated with this compound.

In conclusion, 2-Methoxy-7-methylnaphthalene (CAS No. 1131-53-9) is a multifaceted compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for chemists and biologists alike. As ongoing research continues to uncover new properties and applications, the significance of this compound is likely to grow even further.

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